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Introduction

Ancriviroc (formerly known as SCH-C or SCH 351125) is a potent and orally bioavailable
small-molecule antagonist of the C-C chemokine receptor type 5 (CCR5).[1][2][3] CCR5 is a
critical co-receptor for the entry of R5-tropic strains of Human Immunodeficiency Virus Type 1
(HIV-1) into host cells.[1][4] By blocking this interaction, Ancriviroc effectively inhibits viral
entry and subsequent replication. These application notes provide a comprehensive guide for
the experimental design of in vivo studies to evaluate the efficacy, pharmacokinetics, and
safety of Ancriviroc.

Mechanism of Action

Ancriviroc functions as a non-competitive, allosteric antagonist of the CCR5 receptor. It binds
to a transmembrane hydrophobic pocket of the receptor, inducing a conformational change that
prevents the HIV-1 envelope glycoprotein gp120 from binding.[1] This blockade is specific to
R5-tropic HIV-1, with no activity against viruses that use the CXCR4 co-receptor (X4-tropic).[1]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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